1-(1-acetyl-5-methylpyrrolo[2,3-b]pyridin-3-yl)ethanone

• Molecular Formula: C36H36N6O6
• Molecular Weight: 648.7 g/mol
• SMILES: CC1=CC2=C(N=C1)N(C=C2C(=O)C)C(=O)C.CC1=CC2=C(N=C1)N(C=C2C(=O)C)C(=O)C.CC1=CC2=C(N=C1)N(C=C2C(=O)C)C(=O)C
• InChI: InChI=1S/3C12H12N2O2/c3*1-7-4-10-11(8(2)15)6-14(9(3)16)12(10)13-5-7/h3*4-6H,1-3H3
• InChIKey: PEXQPZHJENIVPC-UHFFFAOYSA-N

1,3-Diacetyl-5-methyl-7-azaindole: Procurement & Quality Baseline

1-(1-Acetyl-5-methylpyrrolo[2,3-b]pyridin-3-yl)ethanone (CAS 1222533-87-0) is a diacetylated 5-methyl-7-azaindole derivative with molecular formula C12H12N2O2 and a molecular weight of 216.24 g/mol . This compound belongs to the pyrrolo[2,3-b]pyridine (7-azaindole) class, a privileged scaffold in kinase inhibitor drug discovery . It features acetyl protecting groups at both the N1 and C3 positions, a structural configuration that distinguishes it from the more common 3-monoacetyl analog (CAS 1222533-85-8) . The compound is primarily utilized as a synthetic intermediate and research chemical, with commercial availability documented from multiple specialty chemical suppliers .

1 Dual acetyl protection (N1 + C3) enables sequential synthetic chemistry

2 7-Azaindole scaffold supports kinase inhibitor building-block workflows

3 Orthogonal deprotection strategy fits multi-step medicinal chemistry campaigns

Why the 3-Monoacetyl Analog Fails as a Substitute

In-class substitution of 1-(1-acetyl-5-methylpyrrolo[2,3-b]pyridin-3-yl)ethanone with its closest analog, 1-(5-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl)ethanone (CAS 1222533-85-8), introduces a critical liability: the monoacetyl analog retains a free N1–H, which alters both reactivity and physicochemical properties . The target compound's dual acetyl protection (N1 and C3) provides a distinct synthetic handle enabling selective, sequential deprotection or orthogonal functionalization at each position [1]. This structural difference is non-trivial for multi-step medicinal chemistry campaigns where precise control over the pyrrolopyridine core is required, such as in the synthesis of JAK or CHK1 kinase inhibitors [2]. Substituting the diacetyl compound with the 3-monoacetyl version results in the loss of N1 protection, potentially leading to undesired side reactions, altered solubility, and compromised synthetic route fidelity [1].

Property

Target (Diacetyl)

Monoacetyl Analog Risk

N1 Protection

Fully protected (N1-Ac)

Free N1–H may alter reactivity and lead to undesired side reactions during C3 elaboration

Synthetic Control

Orthogonal C3/N1 deprotection

Competing N1 reactivity may reduce synthetic route fidelity without orthogonal protection

Physicochemical Profile

Higher predicted lipophilicity

Altered solubility and permeability profile may not transfer between protection states

• [1] Zhang, Z.; Yang, Z.; Wong, H. S. L.; Zhu, J.; Meanwell, N. A.; Kadow, J. F.; Wang, T. An effective procedure for the acylation of azaindoles at C-3. J. Org. Chem. 2002, 67 (17), 6226–6227. View Source
• [2] US Patent US-8975267-B2. Tricyclic pyrrolo derivatives, process for their preparation and their use as kinase inhibitors. View Source

Quantitative Differentiation Evidence: Diacetyl vs. Monoacetyl

Molecular Weight Distinction from Monoacetyl Analog

The target compound (CAS 1222533-87-0) has a molecular formula of C12H12N2O2 and a molecular weight of 216.24 g/mol, compared to its closest monoacetyl analog (CAS 1222533-85-8) with formula C10H10N2O and weight 174.20 g/mol . The additional C2H2O moiety corresponds to the N1-acetyl group, increasing the molecular weight by 42.04 g/mol . This structural difference fundamentally alters the compound's physicochemical properties and synthetic utility .

Molecular Weight

Source review

Δ +42.04 g/mol

Supports unambiguous LC-MS identity confirmation

Vendor COA data; independent verification recommended

Evidence Dimension	Molecular Formula and Weight
Target Compound Data	C12H12N2O2; 216.24 g/mol
Comparator Or Baseline	C10H10N2O (CAS 1222533-85-8, 3-monoacetyl analog); 174.20 g/mol
Quantified Difference	ΔC2H2O; ΔMW = +42.04 g/mol
Conditions	Standard molecular characterization; data sourced from vendor Certificates of Analysis (COA)

Why This Matters

Procurement specifications require precise molecular identity verification; the 42.04 g/mol mass difference ensures unambiguous identity confirmation via LC-MS, preventing costly synthesis errors from analog substitution.

Predicted LogP Difference vs. Monoacetyl Analog

Based on predicted physicochemical properties available via the PubChem database, the diacetyl compound (CID 46318198) is predicted to have a higher LogP (XLogP3) than the 3-monoacetyl analog (CID 49761612) [1] [2]. Specifically, the XLogP3 for the target compound is predicted to be approximately 1.1, while the analog is predicted at approximately 0.6 [1] [2]. This difference of ~0.5 LogP units reflects the increased lipophilicity imparted by the additional N1-acetyl group, which can influence membrane permeability, solubility, and off-target binding profiles in medicinal chemistry campaigns [3].

Predicted LogP

Class-level inference

ΔXLogP3 ≈ +0.5

May inform permeability screening context

In silico prediction only; experimental LogP not available

Evidence Dimension	Predicted LogP (XLogP3)
Target Compound Data	XLogP3 ≈ 1.1 (CID 46318198)
Comparator Or Baseline	XLogP3 ≈ 0.6 (CID 49761612, 3-monoacetyl analog)
Quantified Difference	ΔXLogP3 ≈ +0.5
Conditions	In silico prediction (XLogP3 algorithm) from PubChem; no experimental LogP data available

Why This Matters

A 0.5 LogP unit increase can significantly alter compound solubility and permeability, parameters critical for selecting the optimal building block in lead optimization toward kinase inhibitor candidates.

• [1] PubChem. Compound Summary for CID 46318198: 1,1'-(5-Methyl-1H-pyrrolo[2,3-b]pyridine-1,3-diyl)diethanone. View Source
• [2] PubChem. Compound Summary for CID 49761612: 1-(5-Methyl-1H-pyrrolo[2,3-b]pyridin-3-yl)ethanone. View Source
• [3] Zhang, Z.; Yang, Z.; Wong, H. S. L.; Zhu, J.; Meanwell, N. A.; Kadow, J. F.; Wang, T. An effective procedure for the acylation of azaindoles at C-3. J. Org. Chem. 2002, 67 (17), 6226–6227. View Source

Orthogonal N1/C3 Protection for Sequential Derivatization

The target compound's dual acetyl protection at N1 and C3 provides a unique synthetic handle that allows for sequential, chemoselective deprotection [1]. In contrast, the 3-monoacetyl analog (CAS 1222533-85-8) features a free N1–H, which can participate in undesired side reactions during C3-functionalization steps . Literature methods for azaindole acylation demonstrate that C3-acylation proceeds efficiently on N1-protected substrates, while N1-unprotected azaindoles often require careful optimization to avoid competing N1-acylation [2]. This differential reactivity is critical in multi-step syntheses of kinase inhibitors such as JAK and CHK1 inhibitors, where the pyrrolo[2,3-b]pyridine core must be sequentially elaborated at the 3-position and the 1-position [3].

Synthetic Utility

Class-level inference

N1/C3 orthogonal protection strategy

Supports sequential derivatization workflow

Qualitative synthetic comparison; yield data to verify

Evidence Dimension	Synthetic Utility (Protecting Group Strategy)
Target Compound Data	Diacetyl (N1 + C3) — fully protected; allows selective C3 deprotection followed by N1 deprotection
Comparator Or Baseline	3-Monoacetyl (CAS 1222533-85-8) — N1–H free; prone to competing N1 reactivity during C3 elaboration
Quantified Difference	Qualitative difference in synthetic route control (no quantitative yield comparison available)
Conditions	General azaindole acylation chemistry as described in J. Org. Chem. 2002 and kinase inhibitor patent literature

Why This Matters

For medicinal chemistry teams synthesizing kinase inhibitor libraries, the diacetyl compound's orthogonal protection eliminates the need for additional N1 protection steps, reducing synthetic complexity and improving overall route efficiency.

• [1] Zhang, Z.; Yang, Z.; Wong, H. S. L.; Zhu, J.; Meanwell, N. A.; Kadow, J. F.; Wang, T. An effective procedure for the acylation of azaindoles at C-3. J. Org. Chem. 2002, 67 (17), 6226–6227. View Source
• [2] Zhang, Z.; Yang, Z.; Wong, H. S. L.; Zhu, J.; Meanwell, N. A.; Kadow, J. F.; Wang, T. An effective procedure for the acylation of azaindoles at C-3. J. Org. Chem. 2002, 67 (17), 6226–6227. View Source
• [3] US Patent US-8975267-B2. Tricyclic pyrrolo derivatives, process for their preparation and their use as kinase inhibitors. View Source

Commercial Availability at Parity Pricing

The target compound (CAS 1222533-87-0) is commercially available from multiple suppliers including Aladdin Scientific (Item No. M166580, 1g @ $605.90) and BOC Sciences . The 3-monoacetyl analog (CAS 1222533-85-8) is also available from Aladdin Scientific (Item No. M166579, 1g @ $605.90), indicating parity pricing for the same quantity . Both compounds are listed with typical research chemical purity (≥95%) and require 8-12 weeks lead time from Aladdin . The primary procurement differentiation is structural rather than pricing or purity, with the diacetyl variant offering a fully protected N1 position that eliminates the need for additional protection chemistry prior to C3-functionalization [1].

Procurement

Reported

Price parity at $605.90/g

Structural utility may differentiate procurement selection

Catalog pricing as listed; subject to change

Evidence Dimension	Commercial Availability and Pricing
Target Compound Data	Aladdin M166580: 1g @ $605.90, purity ≥95%, lead time 8-12 weeks; BOC Sciences: listed
Comparator Or Baseline	Aladdin M166579 (CAS 1222533-85-8): 1g @ $605.90, purity ≥95%, lead time 8-12 weeks
Quantified Difference	Price parity at $605.90/g; structural differentiation (N1-Ac present vs. N1-H free)
Conditions	Commercial pricing as of 2025 from Aladdin Scientific online catalog; pricing subject to change

Why This Matters

At price parity, the procurement decision hinges on structural utility; the diacetyl compound provides a more versatile building block for multi-step kinase inhibitor synthesis without additional cost penalty.

• [1] Zhang, Z.; Yang, Z.; Wong, H. S. L.; Zhu, J.; Meanwell, N. A.; Kadow, J. F.; Wang, T. An effective procedure for the acylation of azaindoles at C-3. J. Org. Chem. 2002, 67 (17), 6226–6227. View Source

Optimal Application Scenarios

Sequential Derivatization in Kinase Lead Optimization

The dual N1/C3 acetyl protection of CAS 1222533-87-0 makes it the preferred building block for medicinal chemistry programs targeting JAK, CHK1, or FGFR kinases, where the pyrrolo[2,3-b]pyridine core must be sequentially functionalized at the 3-position followed by the 1-position [1]. The diacetyl compound allows chemists to selectively deprotect the C3-acetyl group for further elaboration while maintaining N1 protection, a synthetic advantage that the 3-monoacetyl analog (CAS 1222533-85-8) cannot provide due to its free N1–H . This orthogonal protection strategy reduces the number of synthetic steps and minimizes byproduct formation, directly impacting the efficiency of lead optimization campaigns [1].

7-Azaindole Library Synthesis with N1 Protection

For research groups engaged in high-throughput synthesis of 7-azaindole-based compound libraries, CAS 1222533-87-0 serves as a versatile, fully protected intermediate that can be directly employed in parallel synthesis workflows . Unlike the monoacetyl analog, the diacetyl compound does not require an additional N1-protection step before C3 elaboration, reducing the library synthesis cycle time [1]. This is particularly valuable in academic and industrial settings where synthetic throughput and intermediate stability are critical for hit-to-lead progression [2].

Physicochemical Tuning in ADME Profiling Studies

The predicted LogP increase of approximately 0.5 units for the diacetyl compound (XLogP3 ≈ 1.1) relative to the monoacetyl analog (XLogP3 ≈ 0.6) makes it a useful tool for structure-property relationship (SPR) studies exploring how N1-substitution affects membrane permeability and solubility in the 7-azaindole series [2]. Research teams investigating the ADME profiles of kinase inhibitor candidates can use CAS 1222533-87-0 as a reference compound to quantify the lipophilicity contribution of the N1-acetyl group, informing design decisions for lead compounds [2].

Orthogonal Protection for Multi-Step Total Synthesis

In total synthesis projects targeting complex natural product-like 7-azaindole derivatives, the diacetyl protection pattern of CAS 1222533-87-0 provides chemoselectivity advantages during late-stage functionalization [1]. The differential lability of the C3-acetyl versus the N1-acetyl group under basic or nucleophilic conditions allows for controlled, sequential deprotection and functionalization without protecting group manipulation, reducing the overall step count compared to routes starting from the 3-monoacetyl analog .

Application

Selection Property

Validation Focus

Kinase inhibitor lead optimization

Orthogonal N1/C3 protection strategy

Sequential deprotection selectivity

7-Azaindole library synthesis

Pre-installed N1 protection

C3 functionalization without N1 interference

Structure-property relationship studies

N1-substitution lipophilicity contribution

Permeability-solubility profiling

Multi-step total synthesis

Differential protecting group lability

Chemoselective deprotection review

• [1] Zhang, Z.; Yang, Z.; Wong, H. S. L.; Zhu, J.; Meanwell, N. A.; Kadow, J. F.; Wang, T. An effective procedure for the acylation of azaindoles at C-3. J. Org. Chem. 2002, 67 (17), 6226–6227. View Source
• [2] PubChem. Comparative Summary for CID 46318198 (diacetyl) and CID 49761612 (3-monoacetyl). View Source